Agrimonolide-6-O-glucopyranoside
Agrimonolide-6-O-glucopyranoside
Agrimonolide-6-O-glucopyranoside is a natural product found in Lawsonia inermis and Agrimonia pilosa with data available.
Brand Name:
Vulcanchem
CAS No.:
126223-29-8
VCID:
VC21240141
InChI:
InChI=1S/C24H28O10/c1-31-14-5-2-12(3-6-14)4-7-15-8-13-9-16(10-17(26)19(13)23(30)32-15)33-24-22(29)21(28)20(27)18(11-25)34-24/h2-3,5-6,9-10,15,18,20-22,24-29H,4,7-8,11H2,1H3/t15-,18+,20+,21-,22+,24+/m0/s1
SMILES:
COC1=CC=C(C=C1)CCC2CC3=C(C(=CC(=C3)OC4C(C(C(C(O4)CO)O)O)O)O)C(=O)O2
Molecular Formula:
C24H28O10
Molecular Weight:
476.5 g/mol
Agrimonolide-6-O-glucopyranoside
CAS No.: 126223-29-8
Cat. No.: VC21240141
Molecular Formula: C24H28O10
Molecular Weight: 476.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Agrimonolide-6-O-glucopyranoside is a natural product found in Lawsonia inermis and Agrimonia pilosa with data available. |
|---|---|
| CAS No. | 126223-29-8 |
| Molecular Formula | C24H28O10 |
| Molecular Weight | 476.5 g/mol |
| IUPAC Name | (3S)-8-hydroxy-3-[2-(4-methoxyphenyl)ethyl]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroisochromen-1-one |
| Standard InChI | InChI=1S/C24H28O10/c1-31-14-5-2-12(3-6-14)4-7-15-8-13-9-16(10-17(26)19(13)23(30)32-15)33-24-22(29)21(28)20(27)18(11-25)34-24/h2-3,5-6,9-10,15,18,20-22,24-29H,4,7-8,11H2,1H3/t15-,18+,20+,21-,22+,24+/m0/s1 |
| Standard InChI Key | GTNBYGORCDLAFG-KAJSMZSISA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)CC[C@H]2CC3=C(C(=CC(=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)C(=O)O2 |
| SMILES | COC1=CC=C(C=C1)CCC2CC3=C(C(=CC(=C3)OC4C(C(C(C(O4)CO)O)O)O)O)C(=O)O2 |
| Canonical SMILES | COC1=CC=C(C=C1)CCC2CC3=C(C(=CC(=C3)OC4C(C(C(C(O4)CO)O)O)O)O)C(=O)O2 |
| Appearance | Powder |
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